Cas no 787640-44-2 (6,7-difluoro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6,7-difluoro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 787640-44-2
• MF: C₉H₉F₂N
• MW: 169.171269178391
• MDL: MFCD13179156
• CID: 1117785
• PubChem ID: 57880511
• Update Time: 2024-10-27

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6,7-DIFLUORO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
• 6,7-difluoro-1,2,3,4-tetrahydroisoquinoline
• 6,7-Difluoro-1,2,3,4-tetrahydroisoquinoline (ACI)
• AKOS022271964
• AMY16262
• 787640-44-2
• FD10690
• CS-0455808
• EN300-374421
• MFCD13179156
• DS-11756
• SCHEMBL4788250

• MDL： MFCD13179156
• Inchi： 1S/C9H9F2N/c10-8-3-6-1-2-12-5-7(6)4-9(8)11/h3-4,12H,1-2,5H2
• InChI Key： YJAKFAUAMXMLPT-UHFFFAOYSA-N
• SMILES： FC1C(F)=CC2CCNCC=2C=1

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 224.7±40.0°C at 760 mmHg

6,7-difluoro-1,2,3,4-tetrahydroisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines